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Compound of Interest

Compound Name: fosfomycin calcium

Cat. No.: B1167986 Get Quote

Fosfomycin Calcium: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fosfomycin calcium is the calcium salt of fosfomycin, a broad-spectrum antibiotic with a

unique mechanism of action that involves the inhibition of bacterial cell wall synthesis. This

document provides a detailed overview of fosfomycin calcium, including its chemical

identifiers, physicochemical properties, and mechanism of action. Furthermore, it outlines key

experimental protocols relevant to its study and application in research and development.

Chemical Identifiers and Physicochemical
Properties
Fosfomycin calcium is available in both anhydrous and monohydrate forms, each with distinct

chemical identifiers. It is crucial to distinguish between these forms for accurate experimental

design and interpretation.

Table 1: Chemical Identifiers for Fosfomycin Calcium
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Identifier
Anhydrous Fosfomycin
Calcium

Fosfomycin Calcium
Monohydrate

CAS Number 26016-98-8[1][2][3][4] 26469-67-0[5][6][7][8][9][10]

Molecular Formula C₃H₅CaO₄P[3][11] C₃H₅CaO₄P·H₂O[7][10]

Molecular Weight 176.12 g/mol [3][11] 194.14 g/mol [5][6][7][10]

IUPAC Name

calcium;[(2R,3S)-3-

methyloxiran-2-

yl]phosphonate[11]

calcium;[(2R,3S)-3-

methyloxiran-2-

yl]phosphonate;hydrate[5][6][7]

InChI Key
YMZJBJPWTXJQMR-

LJUKVTEVSA-L[2]

MSHCINMVQZDXTG-

JSTPYPERSA-L[5]

SMILES String
[Ca++].CC1OC1P([O-])

([O-])=O

O.

[Ca+2].C[C@@H]1O[C@@H]

1P(=O)([O-])[O-][7]

PubChem CID 93095[11] 11954232[6]

Table 2: Physicochemical Properties of Fosfomycin Calcium

Property Value

Appearance White or almost white powder[1]

Solubility

Slightly soluble in water; practically insoluble in

acetone, methanol, and methylene chloride.[12]

The anhydrous form is described as soluble in

water.[2]

Storage Temperature 2-8°C or -20°C[10]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Fosfomycin exerts its bactericidal activity by inhibiting the initial step in the biosynthesis of

peptidoglycan, a critical component of the bacterial cell wall.[13] It specifically targets and
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irreversibly inhibits the enzyme UDP-N-acetylglucosamine enolpyruvyl transferase, commonly

known as MurA.[14][15][16]

The mechanism of inhibition involves fosfomycin acting as an analog of phosphoenolpyruvate

(PEP), the natural substrate of MurA.[14][16] Fosfomycin covalently binds to a cysteine residue

(Cys115 in E. coli) in the active site of the MurA enzyme.[13][16] This binding prevents the

formation of UDP-N-acetylglucosamine-3-O-enolpyruvate from UDP-N-acetylglucosamine

(UDP-GlcNAc) and PEP, thereby blocking the synthesis of peptidoglycan and leading to

bacterial cell lysis.[13]
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Mechanism of fosfomycin action on MurA.

Experimental Protocols
Fosfomycin Susceptibility Testing: Agar Dilution Method
The agar dilution method is the gold standard for determining the minimum inhibitory

concentration (MIC) of fosfomycin.[17] A critical component of this assay is the supplementation

of the Mueller-Hinton Agar (MHA) with glucose-6-phosphate (G6P) to enhance the uptake of

fosfomycin by the bacteria.[17][18]

Materials:

Fosfomycin calcium powder

Mueller-Hinton Agar (MHA)
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Glucose-6-phosphate (G6P)

Sterile petri dishes

Sterile saline (0.85%)

McFarland 0.5 turbidity standard

Bacterial cultures (test and quality control strains)

Incubator (35 ± 2°C)

Procedure:

Media Preparation: Prepare MHA according to the manufacturer's instructions. Autoclave

and cool to 45-50°C. Aseptically add G6P to a final concentration of 25 µg/mL.

Fosfomycin Plate Preparation: Prepare serial twofold dilutions of fosfomycin in a sterile

diluent. Add a defined volume of each fosfomycin dilution to molten MHA supplemented with

G6P to achieve the desired final concentrations. Pour the agar into sterile petri dishes and

allow them to solidify.

Inoculum Preparation: From a fresh culture, suspend several colonies in sterile saline. Adjust

the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸

CFU/mL).

Inoculation: Spot a standardized volume of the bacterial suspension onto the surface of each

fosfomycin-containing agar plate and a growth control plate (no antibiotic).

Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours.

Result Interpretation: The MIC is the lowest concentration of fosfomycin that completely

inhibits visible growth of the organism.
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Workflow for fosfomycin agar dilution susceptibility testing.

Chemical Synthesis of Fosfomycin
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The chemical synthesis of fosfomycin has been approached through various routes. One

common strategy involves the epoxidation of a propenylphosphonic acid derivative. For

instance, the synthesis can start from cis-1-propenylphosphonic acid, which undergoes

epoxidation to yield a racemic mixture of fosfomycin and its enantiomer. The desired (-)-

fosfomycin is then resolved.

Another approach involves the asymmetric synthesis to directly obtain the desired enantiomer.

This can be achieved through methods like the Sharpless asymmetric dihydroxylation of an

(E)-1-propenylphosphonate derivative, followed by several steps to form the epoxide ring.

Conclusion
Fosfomycin calcium remains a clinically relevant antibiotic due to its unique mechanism of

action and its activity against a broad spectrum of bacteria. A thorough understanding of its

chemical properties, mechanism of action, and appropriate experimental methodologies is

essential for researchers and drug development professionals working with this compound. The

information and protocols provided in this guide serve as a foundational resource for such

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/cas/26469-67-0/
https://www.cleanchemlab.com/Fosfomycin-Calcium-Hydrate
https://toku-e.com/fosfomycin-calcium/
https://pubchem.ncbi.nlm.nih.gov/compound/Fosfomycin-calcium
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB91478016.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5287057/
https://pubs.acs.org/doi/10.1021/acs.biochem.4c00522
https://www.benchchem.com/pdf/The_Molecular_Basis_of_Fosfomycin_s_Irreversible_Inhibition_of_MurA_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fosfomycin_Susceptibility_Testing_by_Agar_Dilution_Method.pdf
https://pubmed.ncbi.nlm.nih.gov/1929270/
https://pubmed.ncbi.nlm.nih.gov/1929270/
https://www.benchchem.com/product/b1167986#fosfomycin-calcium-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1167986#fosfomycin-calcium-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1167986#fosfomycin-calcium-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1167986#fosfomycin-calcium-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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